Cas no 89819-58-9 (Pyrazolo[1,5-a]pyrimidin-7(4H)-one, 3-phenyl-5-(3-pyridinyl)-)
89819-58-9 structure
Product Name:Pyrazolo[1,5-a]pyrimidin-7(4H)-one, 3-phenyl-5-(3-pyridinyl)-
CAS No:89819-58-9
MF:C17H12N4O
MW:288.303382873535
CID:588110
PubChem ID:13148064
Update Time:2025-04-19
Pyrazolo[1,5-a]pyrimidin-7(4H)-one, 3-phenyl-5-(3-pyridinyl)- Chemical and Physical Properties
Names and Identifiers
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- Pyrazolo[1,5-a]pyrimidin-7(4H)-one, 3-phenyl-5-(3-pyridinyl)-
- 3-phenyl-5-pyridin-3-yl-1H-pyrazolo[1,5-a]pyrimidin-7-one
- 3-Phenyl-5-(pyridin-3-yl)pyrazolo[1,5-a]pyrimidin-7(1H)-one
- 89819-58-9
- DTXSID00522015
-
- Inchi: 1S/C17H12N4O/c22-16-9-15(13-7-4-8-18-10-13)20-17-14(11-19-21(16)17)12-5-2-1-3-6-12/h1-11,19H
- InChI Key: MFAJGEPZVXTQAA-UHFFFAOYSA-N
- SMILES: O=C1C=C(C2C=NC=CC=2)N=C2C(C3C=CC=CC=3)=CNN21
Computed Properties
- Exact Mass: 288.10111102g/mol
- Monoisotopic Mass: 288.10111102g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 2
- Complexity: 557
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 57.6Ų
Pyrazolo[1,5-a]pyrimidin-7(4H)-one, 3-phenyl-5-(3-pyridinyl)- Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
89819-58-9 (Pyrazolo[1,5-a]pyrimidin-7(4H)-one, 3-phenyl-5-(3-pyridinyl)-) Related Products
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